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Compound of Interest

Compound Name: 2,3-Dibromo-4-nitropentane

Cat. No.: B15450819

Application Notes and Protocols for 2,3-
Dibromo-4-nitropentane

Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dibromo-4-nitropentane was found.
The following information is extrapolated from SDSs of structurally similar compounds
containing bromo- and nitro- functional groups. These guidelines should be used as a starting
point for a thorough risk assessment before handling this chemical.

Introduction

2,3-Dibromo-4-nitropentane is a halogenated nitroalkane. Due to the presence of both
bromine and nitro functional groups, it is prudent to treat this compound as potentially
hazardous. The following application notes and protocols are designed to provide guidance on
the safe handling and storage of this compound to researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Based on analogous compounds, 2,3-Dibromo-4-nitropentane should be considered as
potentially:

o Harmful if swallowed or in contact with skin.[1]

o Causing skin and serious eye irritation.[2][3]
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o A potential respiratory irritant.[3]
» An oxidizer, which may intensify fire.[2]

Data Presentation

The following table summarizes the key safety and physical property data extrapolated from
related compounds.

Property Value Source/Analogy

Likely a liquid or low-melting Bromonitromethane is a liquid.

Physical State )
solid. [2]

Bromonitromethane and 2-
Appearance Expected to be yellow. Bromonitrobenzene-d4 are
yellow.[2][3]

Bromonitromethane: 146-148

Boiling Point Data not available.
°C.[2]
Flash Point Data not available. Bromonitromethane: 113 °C.[2]
Strong oxidizing agents, strong
bases, strong reducing agents,
Incompatible Materials combustible materials, finely Bromonitromethane SDS.[2]

powdered metals, organic

materials.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is crucial. The following table outlines the recommended
PPE when handling 2,3-Dibromo-4-nitropentane.
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Body Part Recommended Protection

Chemical safety goggles and/or a face shield

are mandatory. Ensure compliance with OSHA's
Eyes/Face ) ) )

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.

Wear impervious gloves (e.g., nitrile rubber) and
Ski a lab coat. Change gloves immediately if
in
contaminated. Wash hands thoroughly after

handling.[1]

Use in a well-ventilated area or a chemical fume

hood. If dusts or aerosols are generated, a
Respiratory NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.

Experimental Protocols

5.1. Weighing and Preparing a Solution
e Preparation:
o Ensure a chemical fume hood is operational.

o Gather all necessary equipment: analytical balance, spatulas, weighing paper, beaker, stir
bar, and the chosen solvent.

o Don the appropriate PPE as outlined in Table 2.
e Procedure:
o Tare the analytical balance with a piece of weighing paper.

o Carefully transfer the desired amount of 2,3-Dibromo-4-nitropentane onto the weighing
paper using a clean spatula.

o Record the exact weight.
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o Transfer the compound to the beaker.

o Add the solvent to the beaker and place it on a stir plate with a stir bar to facilitate
dissolution.

o Once dissolved, cap the container and label it appropriately with the chemical name,
concentration, date, and your initials.

e Decontamination:

[e]

Wipe down the balance and surrounding area with a suitable solvent (e.g., 70% ethanol).

o

Dispose of the weighing paper and any contaminated wipes in a designated hazardous
waste container.

o

Remove and dispose of gloves in the appropriate waste stream.

[¢]

Wash hands thoroughly with soap and water.

Safe Storage Procedures

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials, particularly strong bases, oxidizing agents, and
combustible materials.[2]

The storage area should be clearly marked with the appropriate hazard warnings.

Spill and Emergency Procedures

o Small Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
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o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

e First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[3]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.[3]

o Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[3]

o Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention.

[3]

Signaling Pathways and Experimental Workflows
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Caption: Workflow for Safe Handling of Hazardous Chemicals.
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This document provides a framework for the safe handling and storage of 2,3-Dibromo-4-
nitropentane. All procedures should be carried out by trained personnel in a controlled
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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